Cas no 41653-73-0 (Koaburaside)

• Product Name: Koaburaside
• CAS No: 41653-73-0
• MF: C₁₄H₂₀O₉
• MW: 332.303205490112
• CID: 332055
• PubChem ID: 5318820
• Update Time: 2025-09-19

Koaburaside Chemical and Physical Properties

Names and Identifiers

• Koaburaside
• 4-Hydroxy-3,5-dimethoxyphenyl β-D-glucopyranoside
• 4-Hydroxy-3,5-dimethoxyphenyl Beta-D-glucopyranoside
• -D-Glucopyranoside,4-hydroxy-3,5- dimethoxyphenyl
• (-)-3,5-Dimethoxy-4-hydroxyphenyl beta-D-glucopyranoside
• FS-9881
• AKOS032962323
• (2S,3R,4S,5S,6R)-2-(4-Hydroxy-3,5-dimethoxyphenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• 41653-73-0
• (2S,3R,4S,5S,6R)-2-(4-hydroxy-3,5-dimethoxyphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• HY-N3421
• Q15426244
• 3,5-dimethoxy-4-hydroxyphenol-1-O-beta-d-glucopyranoside
• UNII-J8R952KQV3
• CHEMBL513117
• 4-Hydroxy-3,5-dimethoxyphenyl -D-glucopyranoside; (-)-3,5-Dimethoxy-4-hydroxyphenyl -D-glucopyranoside
• CS-0024187
• J8R952KQV3
• beta-D-Glucopyranoside, 4-hydroxy-3,5-dimethoxyphenyl
• 4-HYDROXY-3,5-DIMETHOXYPHENYL .BETA.-D-GLUCOPYRANOSIDE
• DTXSID301045650
• (-)-3,5-DIMETHOXY-4-HYDROXYPHENYL .BETA.-D-GLUCOPYRANOSIDE
• [ "" ]
• DA-54651

• Inchi： 1S/C14H20O9/c1-20-7-3-6(4-8(21-2)10(7)16)22-14-13(19)12(18)11(17)9(5-15)23-14/h3-4,9,11-19H,5H2,1-2H3/t9-,11-,12+,13-,14-/m1/s1
• InChI Key： SWHCKWOYUSDWOF-RGCYKPLRSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C(C(=C(C=1)OC)O)OC

Computed Properties

• Exact Mass: 332.11100
• Monoisotopic Mass: 332.11073221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 599.0±50.0 °C at 760 mmHg
• Flash Point: 316.1±30.1 °C
• PSA: 138.07000
• LogP: -1.41190
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Koaburaside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether